

Amiselimod (MT-1303, formerly YM-46303)

Technical Support Center

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: YM-46303

Cat. No.: B15575627

[Get Quote](#)

Disclaimer: The following information is for research purposes only. Amiselimod (MT-1303) is an investigational compound and should be handled by qualified professionals. This guide assumes the user is referring to Amiselimod (MT-1303), a sphingosine-1-phosphate (S1P) receptor modulator, formerly known as **YM-46303**.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments with Amiselimod (MT-1303).

Frequently Asked Questions (FAQs)

Q1: What is Amiselimod (MT-1303) and what is its primary mechanism of action?

Amiselimod (MT-1303) is an orally active, second-generation sphingosine-1-phosphate (S1P) receptor modulator.^[1] It is a prodrug that is converted in vivo by sphingosine kinases to its active metabolite, amiselimod phosphate (amiselimod-P).^[1] Amiselimod-P acts as a potent and highly selective functional antagonist of the S1P1 receptor.^[1] The binding of the active metabolite to S1P1 receptors on lymphocytes triggers their internalization, which makes the cells unresponsive to the natural S1P gradient required for their exit from secondary lymphoid

organs.[1] This process effectively "traps" lymphocytes, particularly autoreactive T cells, within the lymph nodes, preventing their infiltration into inflammatory sites.[1]

Q2: What is the difference between a direct antagonist and a "functional antagonist"?

A direct antagonist blocks the receptor, preventing an agonist from binding and activating it. A functional antagonist, like amiselimod-P, initially acts as an agonist, causing the receptor to internalize and be removed from the cell surface.[2][3] This downregulation of the receptor renders the cell unable to respond to the endogenous ligand (S1P), thus "antagonizing" its function. This distinction is crucial for experimental design, as short-term effects might reflect agonism, while long-term effects are due to functional antagonism.

Q3: How does Amiselimod (MT-1303) differ from first-generation S1P modulators like Fingolimod?

Amiselimod was designed for greater selectivity for the S1P1 receptor subtype, with minimal activity at the S1P3 receptor.[1][4] Activity at the S1P3 receptor is associated with cardiovascular side effects like bradycardia (slowing of the heart rate), which have been observed with less selective S1P modulators such as fingolimod.[1][5] Preclinical and clinical studies have indicated that amiselimod has a more favorable cardiac safety profile.[4][5][6]

Q4: In which research areas or models is Amiselimod (MT-1303) typically used?

Amiselimod is primarily investigated for its immunomodulatory effects in the context of autoimmune diseases.[6][7][8][9] Preclinical studies have demonstrated its efficacy in various animal models, including:

- Murine models of systemic lupus erythematosus (SLE), specifically lupus nephritis.[6][8]
- Murine models of inflammatory bowel disease (IBD), such as chronic colitis induced by adoptive T-cell transfer.[7][10]
- Models of multiple sclerosis.[2]


Troubleshooting Unexpected Results

Q5: I am not observing the expected reduction in peripheral lymphocyte counts after oral administration of Amiselimod in my mouse model. What could be the cause?

Several factors could lead to a lack of efficacy in reducing peripheral lymphocyte counts. A systematic approach to troubleshooting is recommended.

- Problem Area 1: Prodrug Activation. Amiselimod is a prodrug and requires conversion to its active metabolite, amiselimod-P, by sphingosine kinases.[\[1\]](#)[\[7\]](#)
 - Possible Cause: Insufficient activity of sphingosine kinases in the specific animal model or cell line. While this is less common in vivo, it can be a significant issue in in vitro systems that lack the necessary metabolic machinery.
 - Troubleshooting Step: If working in vitro, ensure the cell system is capable of metabolizing the prodrug. For critical experiments, consider using the active metabolite, amiselimod-P, directly, though this may have different pharmacokinetic properties. For in vivo studies, verify the dosing and administration protocol.
- Problem Area 2: Dosing and Administration.
 - Possible Cause: Incorrect dosage, improper formulation, or issues with oral gavage technique leading to inconsistent delivery.
 - Troubleshooting Step: Review published protocols for appropriate dose ranges in your specific model.[\[6\]](#)[\[7\]](#) Ensure the vehicle is appropriate and that Amiselimod is fully suspended or dissolved. Confirm the accuracy and consistency of your administration technique.
- Problem Area 3: Timing of Measurement.
 - Possible Cause: Blood samples are being collected too early or too late relative to the drug's peak activity.
 - Troubleshooting Step: The reduction in lymphocyte counts is a gradual process. In human studies, counts progressively decrease over days.[\[4\]](#) Conduct a time-course experiment, collecting samples at multiple time points (e.g., 24, 48, 72 hours post-initial dose) to determine the optimal window for observing lymphopenia in your model.

- Problem Area 4: Animal Model.
 - Possible Cause: The specific strain or health status of the animals might influence drug metabolism and response.
 - Troubleshooting Step: Ensure the health and genetic background of the animals are as specified in established protocols.



[Click to download full resolution via product page](#)

Troubleshooting workflow for lack of lymphopenia.

Q6: My in vitro lymphocyte migration assay is showing inconsistent or no inhibition with Amiselimod. What's wrong?

In vitro migration assays, such as the Transwell assay, can be sensitive to several variables.

- Problem Area 1: Prodrug vs. Active Metabolite.
 - Possible Cause: As mentioned above, lymphocytes or other immune cells in culture may have low levels of the sphingosine kinases required to convert Amiselimod to amiselimod-P.
 - Troubleshooting Step: The most reliable approach for in vitro functional assays is to use the phosphorylated active metabolite, amiselimod-P. If using the prodrug is necessary, you must first validate that your cell culture system can efficiently activate it.
- Problem Area 2: Assay Conditions.
 - Possible Cause: The concentration of the chemoattractant (e.g., S1P) in the lower chamber is suboptimal, the incubation time is too short or too long, or the pore size of the transwell membrane is incorrect for your cell type.
 - Troubleshooting Step: Optimize the assay by titrating the chemoattractant concentration and the migration time.[\[11\]](#) Ensure the pore size is appropriate for lymphocytes (typically 3-5 μm).[\[12\]](#) Include positive controls (known chemoattractant) and negative controls (no chemoattractant) to validate the assay setup.[\[11\]](#)
- Problem Area 3: Cell Health and Activation State.
 - Possible Cause: The primary lymphocytes are not healthy or are in a resting state, making them less migratory. Cell harvesting methods, like excessive trypsin use, can damage surface receptors.[\[11\]](#)
 - Troubleshooting Step: Use freshly isolated, healthy cells. Activated lymphocytes are generally more migratory than resting ones.[\[12\]](#) Handle cells gently during harvesting and washing steps.

Q7: I am observing unexpected agonist-like effects in my short-term in vitro assay. Is this normal?

Yes, this can be an expected result. Amiselimod-P is a functional antagonist that works by first stimulating the S1P1 receptor, which leads to its internalization and degradation.^{[2][3]}

Therefore, in short-term assays (minutes to a few hours), you may observe agonist effects such as changes in intracellular calcium or activation of downstream signaling pathways before the receptor is sufficiently downregulated to produce an antagonistic effect. The ultimate effect of lymphocyte sequestration is due to this functional antagonism.

Quantitative Data Summary

The selectivity and potency of Amiselimod's active metabolite (amiselimod-P) are key to its function and improved safety profile.

Compound	Receptor Target	Activity (EC50)	Notes
Amiselimod-P	Human S1P1	75 pmol·L ⁻¹	Potent agonist activity leading to functional antagonism. [13]
Human S1P2	No distinct agonist activity	High selectivity against S1P2. [13]	
Human S1P3	No distinct agonist activity	Lack of S1P3 activity is linked to a better cardiac safety profile. [5] [13]	
Human S1P4	Minimal agonist activity	Significantly less potent than at S1P1. [13]	
Human S1P5	High agonist activity	Potency is lower compared to S1P1. [13]	
Fingolimod-P	Human S1P1	Similar to Amiselimod-P	
Human S1P3	Agonist activity	Activity at S1P3 is associated with bradycardia. [1]	


Experimental Protocols


Protocol 1: In Vivo Murine Model of Chronic Colitis

This protocol is adapted from studies demonstrating the efficacy of Amiselimod in an adoptive T-cell transfer model of IBD.[\[7\]](#)[\[10\]](#)

- Induction of Colitis:
 - Isolate CD4⁺CD45RB^{high} T cells from the spleens of donor mice (e.g., BALB/c).

- Adoptively transfer these cells via intraperitoneal injection into immunodeficient recipient mice (e.g., SCID).
- Monitor mice for signs of colitis, such as weight loss, which typically begins 2-3 weeks after transfer.[\[7\]](#)
- Drug Administration:
 - Prepare Amiselimod (MT-1303) in a suitable vehicle (e.g., 0.5% methylcellulose).
 - Administer Amiselimod orally (e.g., 0.1-0.3 mg/kg) once daily.[\[7\]](#) Administration can be prophylactic (starting on the day of cell transfer) or therapeutic (starting after disease onset, e.g., day 7).[\[7\]](#)
 - Include a vehicle-only control group and potentially a positive control group (e.g., anti-TNF- α antibody).[\[7\]](#)
- Efficacy Assessment:
 - Clinical Monitoring: Record body weight daily or several times a week.[\[7\]](#) Score clinical signs like hunching, wasting, and stool consistency.[\[10\]](#)
 - Histological Analysis: At the end of the study, collect colon tissue, fix in formalin, and prepare hematoxylin and eosin (H&E) stained sections to score inflammation.
 - Flow Cytometry: Isolate lymphocytes from the colonic lamina propria to analyze the infiltration of specific T-cell subsets (e.g., Th1, Th17).[\[10\]](#) Peripheral blood and mesenteric lymph nodes can also be analyzed for lymphocyte populations.[\[7\]](#)





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [benchchem.com](https://www.benchchem.com) [[benchchem.com](https://www.benchchem.com)]
- 2. Amiselimod (MT-1303), a novel sphingosine 1-phosphate receptor-1 functional antagonist, inhibits progress of chronic colitis induced by transfer of CD4+CD45RB^{high} T cells - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. Sphingosine 1-Phosphate Receptor 1 (S1P1) Upregulation and Amelioration of Experimental Autoimmune Encephalomyelitis by an S1P1 Antagonist - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Amiselimod, a novel sphingosine 1-phosphate receptor-1 modulator, has potent therapeutic efficacy for autoimmune diseases, with low bradycardia risk - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Cardiac effects of amiselimod compared with fingolimod and placebo: results of a randomised, parallel-group, phase I study in healthy subjects - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. Amiselimod (MT-1303), a Novel Sphingosine 1-Phosphate Receptor-1 Modulator, Potently Inhibits the Progression of Lupus Nephritis in Two Murine SLE Models - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. Amiselimod (MT-1303), a novel sphingosine 1-phosphate receptor-1 functional antagonist, inhibits progress of chronic colitis induced by transfer of CD4+CD45RB^{high} T cells | PLOS One [journals.plos.org]
- 8. Amiselimod (MT-1303), a Novel Sphingosine 1-Phosphate Receptor-1 Modulator, Potently Inhibits the Progression of Lupus Nephritis in Two Murine SLE Models - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Targeting the Sphingosine-1-Phosphate Pathway: New Opportunities in Inflammatory Bowel Disease Management - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 11. [corning.com](https://www.corning.com) [[corning.com](https://www.corning.com)]
- 12. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]

- 13. Amiselimod, a novel sphingosine 1-phosphate receptor-1 modulator, has potent therapeutic efficacy for autoimmune diseases, with low bradycardia risk - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Amiselimod (MT-1303, formerly YM-46303) Technical Support Center]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15575627/docs#amiselimod-mt-1303-formerly-ym-46303-technical-support-center]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

